Cas no 102667-22-1 (1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione)

1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione structure
102667-22-1 structure
Product name:1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione
CAS No:102667-22-1
MF:C24H30N2O6
MW:442.504806995392
CID:1133669
PubChem ID:13586344

1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione
    • AGN-PC-00N6BF
    • 2,5-Piperazinedione, 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]-
    • ACMC-20m5n0
    • CTK0G7491
    • 1,4-bis-(3,4-dimethoxy-phenethyl)-piperazine-2,5-dione
    • 1,4-Bis-&lt
    • 3,4-dimethoxy-phenaethyl&gt
    • -2,5-dioxo-piperazin
    • AGN-PC-00N6BF; 2,5-Piperazinedione, 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]-; ACMC-20m5n0; CTK0G7491; 1,4-bis-(3,4-dimethoxy-phenethyl)-piperazine-2,5-dione; 1,4-Bis-< 3,4-dimethoxy-phenaethyl> -2,5-dioxo-piperazin;
    • 102667-22-1
    • DTXSID10544425
    • Inchi: InChI=1S/C24H30N2O6/c1-29-19-7-5-17(13-21(19)31-3)9-11-25-15-24(28)26(16-23(25)27)12-10-18-6-8-20(30-2)22(14-18)32-4/h5-8,13-14H,9-12,15-16H2,1-4H3
    • InChI Key: JHIOJSFOOYZTRC-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C=C1)CCN2CC(=O)N(CC2=O)CCC3=CC(=C(C=C3)OC)OC)OC

Computed Properties

  • Exact Mass: 442.2105
  • Monoisotopic Mass: 442.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • PSA: 77.54
  • LogP: 2.05280

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